Cas no 1997-73-5 (9-Bromo-6a-fluoro-11b,17,21-trihydroxy-16a-methyl-pregna-1,4-diene-3,20-dione 21-Acetate)

• Product Name: 9-Bromo-6a-fluoro-11b,17,21-trihydroxy-16a-methyl-pregna-1,4-diene-3,20-dione 21-Acetate
• CAS No: 1997-73-5
• Molecular Formula: C₂₄H₃₀BRFO₆
• Molecular Weight: 513.3938
• CID: 197252

9-Bromo-6a-fluoro-11b,17,21-trihydroxy-16a-methyl-pregna-1,4-diene-3,20-dione 21-Acetate Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9-bromo-6-fluoro-11,17-dihydroxy-16-methyl-, (6a,11b,16a)- (9CI)
• 9-bromo-6alpha-fluoro-11beta,17,21-trihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione 21-acetate
• (6α,11β,16α)-9-Bromo-6-fluoro-11,17-dihydroxy-16-methyl-3,20-diox opregna-1,4-dien-21-yl acetate
• 9-Bromo-6α-fluoro-11β,17,21-trihydroxy-16α-methyl-pregna-1,4-diene-3,20-dione 21-Acetate
• (6alpha,11beta,16alpha)-9-bromo-6-fluoro-11,17-dihydroxy-16-methyl-3,20-dioxopregna-1,4-dien-21-yl acetate
• 21-Acetyloxy-9-bromo-6α-fluoro-11β,17-dihydroxy-16α-methylpregna-1,4-diene-3,20-dione

• InChIKey： QAEVJNCCRJTPEE-OSNGSNEUSA-N
• Inchi： InChI=1S/C24H30BrFO6/c1-12-7-15-16-9-18(26)17-8-14(28)5-6-21(17,3)23(16,25)19(29)10-22(15,4)24(12,31)20(30)11-32-13(2)27/h5-6,8,12,15-16,18-19,29,31H,7,9-11H2,1-4H3/t12-,15+,16+,18+,19+,21+,22+,23+,24+/m1/s1
• SMILES： CC(OCC([C@]1([C@H](C)C[C@H]2[C@@H]3C[C@H](F)C4=CC(C=C[C@]4(C)[C@@]3(Br)[C@H](C[C@]12C)O)=O)O)=O)=O

Computed Properties

• Exact Mass: 512.121

Experimental Properties

• PSA: 100.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives